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Compound of Interest

3-Amino-N-hydroxypropanamide
Compound Name:
hydrochloride

Cat. No.: B1377684

For researchers, scientists, and drug development professionals handling 3-Amino-N-
hydroxypropanamide hydrochloride (CAS No: 88872-31-5), this guide provides crucial
safety and logistical information. Due to the limited availability of a specific Safety Data Sheet
(SDS) for this compound, the following recommendations are based on best practices for
handling similar chemical structures and available supplier information.

Chemical Identifier and Properties

Property Value

CAS Number 88872-31-5[1]
Molecular Formula C3HoCIN20:2
Molecular Weight 140.57 g/mol
Storage Temperature 2-8°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)

While a detailed hazard profile for 3-Amino-N-hydroxypropanamide hydrochloride is not
readily available, analogous compounds such as 3-aminopropanamide hydrochloride suggest it
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may be harmful if swallowed or inhaled and can cause skin and eye irritation.[2] Therefore, a
cautious approach to handling is essential.

Recommended Personal Protective Equipment

PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection lab coat, and closed-toe shoes are mandatory.

Ensure full skin coverage.

Use a NIOSH-approved respirator with an
) ) appropriate cartridge if working with the solid
Respiratory Protection ) ] )
form for extended periods, in a poorly ventilated

area, or if aerosolization is possible.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical
fume hood is the recommended workspace. Have a spill kit and all necessary PPE readily
accessible.

» Weighing and Aliquoting:
o Handle the solid compound in a fume hood to minimize inhalation risk.
o Use appropriate tools (e.g., spatula, weigh paper) to handle the solid. Avoid creating dust.
o If preparing solutions, add the solid to the solvent slowly.

o Dissolution: Based on general laboratory practices, common solvents for similar compounds
include deionized water or buffered solutions. Sonication may be used to aid dissolution if
necessary.

o Storage: Store the compound in a tightly sealed container at 2-8°C, as recommended by
suppliers.[1] Keep it away from incompatible materials, such as strong oxidizing agents.[3]
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» Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling. Decontaminate all work surfaces and equipment.

Emergency and First Aid Procedures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion

have them drink 1-2 glasses of water. Seek

immediate medical attention.

Spill and Disposal Plan

Spill Response:
o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated (if safe to do so).

o Contain: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal. For liquid spills, absorb with an
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inert material (e.g., vermiculite, sand) and place in a sealed container.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent and wipe dry.
» Dispose: Dispose of all contaminated materials as hazardous waste.
Waste Disposal:

Dispose of 3-Amino-N-hydroxypropanamide hydrochloride and any contaminated materials
in accordance with all applicable federal, state, and local regulations. Do not dispose of it down
the drain or in regular trash. Contact your institution's environmental health and safety (EHS)
office for specific disposal guidelines.

Experimental Workflow

Below is a generalized workflow for the safe handling of 3-Amino-N-hydroxypropanamide
hydrochloride, from receipt of the chemical to its final disposal.
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Caption: Workflow for Safe Handling of 3-Amino-N-hydroxypropanamide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Amino-N-hydroxypropanamide Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
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handling-3-amino-n-hydroxypropanamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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